4-{[(1E)-(2-hydroxyphenyl)methylene]amino}benzonitrile

• IUPAC Name: 4-[(2-hydroxyphenyl)methylideneamino]benzonitrile
• InChI: InChI=1S/C14H10N2O/c15-9-11-5-7-13(8-6-11)16-10-12-3-1-2-4-14(12)17/h1-8,10,17H
• InChI Key: MCPDIZHVMWCVAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NC2=CC=C(C=C2)C#N)O
• Molecular Formula: C14H10N2O
• Molecular Weight: 222.24 g/mol
• CAS RN: 33721-67-4

Description

4-(1E)-(2-hydroxyphenyl)methylene)amino)benzonitrile, commonly referred to as 4-HPMB, is a benzonitrile derivative that has been studied for its potential applications in scientific research. It has been used as a reagent in organic synthesis and as a building block for the synthesis of various organic compounds. 4-HPMB has also been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Scientific Research Applications

4-HPMB has been studied for its potential applications in scientific research. It has been used as a reagent in organic synthesis and as a building block for the synthesis of various organic compounds. In addition, 4-HPMB has been used to study the effects of various drugs on the central nervous system. It has also been used to study the effects of various drugs on the cardiovascular system, as well as to study the effects of various drugs on the immune system. Furthermore, 4-HPMB has been used to study the effects of various drugs on the endocrine system.

Mechanism of Action

The mechanism of action of 4-HPMB is not yet fully understood. However, it is believed that the compound has an effect on the central nervous system by binding to certain receptors in the brain. This binding is thought to cause changes in the activity of certain neurotransmitters, which in turn can lead to changes in behavior and other physiological processes. In addition, 4-HPMB is thought to have an effect on the cardiovascular system by binding to certain receptors in the heart, resulting in changes in heart rate and blood pressure.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-HPMB have been studied in various animal models. In rats, 4-HPMB has been shown to reduce anxiety and depression-like behavior. In mice, 4-HPMB has been shown to reduce inflammation and improve memory. In addition, 4-HPMB has been shown to increase the production of certain hormones, such as oxytocin and vasopressin, which can lead to changes in behavior and physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-HPMB in laboratory experiments is its relatively low cost. In addition, the compound is relatively easy to synthesize and is stable under various conditions, making it suitable for a wide range of experiments. However, there are some limitations to using 4-HPMB in laboratory experiments. For example, the compound is not very soluble in water, making it difficult to work with in aqueous solutions. In addition, 4-HPMB is not very stable in the presence of light, making it unsuitable for experiments that require long-term storage.

Future Directions

There are a number of potential future directions for the use of 4-HPMB in scientific research. For example, further research could be conducted to better understand the mechanism of action of the compound and its effects on various physiological processes. In addition, further research could be conducted to identify potential therapeutic uses for 4-HPMB, such as the treatment of anxiety, depression, and inflammation. Furthermore, further research could be conducted to identify potential applications of 4-HPMB in the synthesis of various organic compounds. Finally, further research could be conducted to identify potential applications of 4-HPMB in the study of drug interactions and drug metabolism.